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Compound of Interest

Compound Name: Madolin U

Cat. No.: B12386939 Get Quote

A comprehensive review of the available chemical and physical data for Madolin A, B, D, and I.

This guide addresses the initial request for information on "Madolin U," for which no public

data could be found, and instead provides a detailed summary of related compounds.

For the attention of: Researchers, scientists, and drug development professionals.

It is important to note that a thorough search for "Madolin U" did not yield any publicly available

scientific data. It is possible that this is a misnomer, an internal compound designation not yet

in the public domain, or a very recently discovered molecule. This guide, therefore, focuses on

the available information for other members of the Madolin family of natural products: Madolin

A, B, D, and I.

Chemical Structures and Physicochemical
Properties
The Madolin family of compounds are structurally related natural products. The following tables

summarize their key physicochemical properties based on available data.

Table 1: Chemical Identifiers for the Madolin Family
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Compound IUPAC Name Molecular Formula CAS Number

Madolin A

(1R,4R,6R,9E,11S)-4,

12,12-trimethyl-5-

oxatricyclo[9.1.0.0⁴,⁶]d

odec-9-ene-9-

carbaldehyde

C₁₅H₂₂O₂ 205371-29-5[1]

Madolin B

(1R,4R,6R,9E,11S)-4,

12,12-Trimethyl-5-

oxatricyclo[9.1.0.0⁴,⁶]d

odec-9-ene-9-

carboxylic acid

C₁₅H₂₂O₃ Not Available

Madolin D

Acetic acid, C-

((1R,6R,7S,E)-4-

methyl-8-methylene-2-

oxo-3-

oxabicyclo[8.1.0]unde

c-4-en-7-yl) ester

C₁₇H₂₂O₄ Not Available

Madolin I

(8S,9S)-5-

methylidene-8-prop-1-

en-2-yl-10-

oxabicyclo[7.2.1]dode

c-1(12)-ene-4,11-

dione

C₁₅H₁₈O₃ 265319-48-0

Table 2: Physicochemical Properties of the Madolin Family

Compound
Molecular Weight (
g/mol )

Monoisotopic Mass
(Da)

Description

Madolin A 234.33 234.161979940[1] A solid, white powder.

Madolin B 250.33 Not Available A solid, white powder.

Madolin D 290.35 Not Available A solid, white powder.

Madolin I 246.30 246.125594432 A solid, white powder.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Madolin-A
https://pubchem.ncbi.nlm.nih.gov/compound/Madolin-A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Signaling Pathways
Currently, there is a significant lack of publicly available information regarding the biological

activities, mechanisms of action, and associated signaling pathways for Madolin A, B, D, and I.

While these compounds have been identified in plants such as Aristolochia mollissima and

Aristolochia kaempferi, their pharmacological profiles have not been extensively characterized

in the scientific literature.[1]

Due to the absence of experimental data on the biological effects of these specific Madolin

compounds, no signaling pathways or experimental workflows can be described or visualized.

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of Madolin

A, B, D, and I are not readily available in the public domain. Further research would be required

to establish methodologies for studying these compounds.

Conclusion
The Madolin family of compounds, including Madolin A, B, D, and I, represent a group of

natural products with defined chemical structures but largely uncharacterized biological

activities. While the initial query for "Madolin U" could not be fulfilled, this guide provides a

consolidated summary of the existing chemical and physical data for related Madolin

compounds. The lack of information on their biological effects highlights a potential area for

future research and drug discovery efforts. Researchers interested in these molecules would

need to undertake foundational studies to elucidate their pharmacological properties and

potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Madolin Family of
Chemical Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386939#madolin-u-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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